AT 584
AT 584
AT-584 is a bio-active chemical.
Brand Name:
Vulcanchem
CAS No.:
16810-17-6
VCID:
VC0519620
InChI:
InChI=1S/C18H26Cl2N5O.BrH/c19-5-7-24(8-6-20)17-3-1-16(2-4-17)18(26)9-25-13-21-10-22(14-25)12-23(11-21)15-25;/h1-4H,5-15H2;1H/q+1;/p-1
SMILES:
C1N2CN3CN1C[N+](C2)(C3)CC(=O)C4=CC=C(C=C4)N(CCCl)CCCl.[Br-]
Molecular Formula:
C18H26BrCl2N5O
Molecular Weight:
479.2 g/mol
AT 584
CAS No.: 16810-17-6
Cat. No.: VC0519620
Molecular Formula: C18H26BrCl2N5O
Molecular Weight: 479.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AT-584 is a bio-active chemical. |
|---|---|
| CAS No. | 16810-17-6 |
| Molecular Formula | C18H26BrCl2N5O |
| Molecular Weight | 479.2 g/mol |
| IUPAC Name | 1-[4-[bis(2-chloroethyl)amino]phenyl]-2-(3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decan-1-yl)ethanone;bromide |
| Standard InChI | InChI=1S/C18H26Cl2N5O.BrH/c19-5-7-24(8-6-20)17-3-1-16(2-4-17)18(26)9-25-13-21-10-22(14-25)12-23(11-21)15-25;/h1-4H,5-15H2;1H/q+1;/p-1 |
| Standard InChI Key | NPZCJJUTUDMOHU-UHFFFAOYSA-M |
| SMILES | C1N2CN3CN1C[N+](C2)(C3)CC(=O)C4=CC=C(C=C4)N(CCCl)CCCl.[Br-] |
| Canonical SMILES | C1N2CN3CN1C[N+](C2)(C3)CC(=O)C4=CC=C(C=C4)N(CCCl)CCCl.[Br-] |
| Appearance | Solid powder |
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